Cas no 1040648-99-4 (3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide)

• Product Name: 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide
• CAS No: 1040648-99-4
• Molecular Formula: C₁₆H₂₀N₄O₂S
• Molecular Weight: 332.420601844788
• CID: 6136093
• PubChem ID: 27377248

3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide Properties

Names and Identifiers

• 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide
• F5331-0065
• 3-(2-(3-phenylureido)thiazol-4-yl)-N-propylpropanamide
• 1040648-99-4
• 3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-propylpropanamide
• AKOS024507350

• InChIKey： ICTMEMDQYDFLPQ-UHFFFAOYSA-N
• Inchi： 1S/C16H20N4O2S/c1-2-10-17-14(21)9-8-13-11-23-16(19-13)20-15(22)18-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3,(H,17,21)(H2,18,19,20,22)
• SMILES： S1C(NC(NC2C=CC=CC=2)=O)=NC(=C1)CCC(NCCC)=O

Computed Properties

• Exact Mass: 332.13069707g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 332.13069707g/mol
• Heavy Atom Count: 23
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas